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Compound of Interest

Compound Name: Methyl myristelaidate

CAS No.: 72025-18-4

Cat. No.: B3151701 Get Quote

Effective Date: February 3, 2026
Executive Summary: Immediate Action Directive
Do not dispose of Methyl Myristelaidate via sanitary sewer or trash. Methyl Myristelaidate
(CAS 56219-06-8) is a fatty acid methyl ester (FAME).[1] While it possesses low acute toxicity,

it is lipophilic, water-insoluble, and classified as an environmental aquatic hazard.

Disposal Pathway: Segregate as Non-Halogenated Organic Waste. Primary Hazard: Aquatic

toxicity and potential plumbing occlusion due to immiscibility.

Chemical Intelligence & Risk Profile
To ensure safe handling, one must understand the physicochemical properties that dictate our

disposal strategy. Methyl Myristelaidate is the trans-isomer of methyl myristoleate. Unlike its

cis-counterpart which is liquid at room temperature, the trans-configuration increases packing

density, potentially raising the melting point near ambient laboratory temperatures.
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Parameter Data Operational Implication

Chemical Name Methyl Myristelaidate
Trans-9-tetradecenoic acid

methyl ester

CAS Number 56219-06-8
Unique identifier for waste

manifesting

Physical State Liquid/Low-melting Solid
Check state before transfer;

may require gentle warming

Water Solubility Insoluble (<1 mg/L)

CRITICAL: Will phase-

separate in drains; strictly

prohibited from sewer disposal

Flash Point >110°C (Estimated)
Combustible but not

Flammable (Class IIIB)

Reactivity Stable
Incompatible with strong

oxidizers

Scientist's Note: Although FAMEs are often used in biodiesel and considered "green," in a

regulated research environment, they are chemical waste. The trans-double bond makes this

compound chemically distinct but operationally identical to other FAMEs for disposal purposes

[1].

Pre-Disposal Protocol: The "Cradle-to-Grave" Logic
Before moving to the waste container, validate the waste stream. This prevents cross-

contamination and costly re-classification of waste drums.

A. Quenching & Deactivation
Scenario: If the Methyl Myristelaidate was used as a solvent or reagent in a reaction

involving strong acids or oxidizers, quench the mixture first.
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Action: Neutralize to pH 6–8. Methyl esters can hydrolyze into fatty acids and methanol

under strong basic/acidic conditions, altering the waste profile to "Corrosive" [2].

B. Segregation Logic
Strictly segregate this waste stream.

Compatible Streams: Acetone, Ethanol, Hexane, Methanol, other non-halogenated lipids.

Incompatible Streams:

Halogenated Solvents: (e.g., Chloroform, DCM). Mixing FAMEs with halogens forces the

entire container to be incinerated at a significantly higher cost.

Oxidizers: (e.g., Peroxides, Nitric Acid). Risk of exothermic reaction.

Aqueous Waste: Causes phase separation and "oiling out."

Step-by-Step Disposal Workflow
Step 1: Container Selection
Select a container chemically resistant to organic esters.

Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass (Amber).

Avoid: Low-grade PVC or Polystyrene, which may leach plasticizers upon long-term

exposure to fatty esters.

Step 2: Transfer & Solubilization
If the Methyl Myristelaidate has solidified (common in cold labs due to the trans structure):

Warm the vial in a water bath (max 35°C) until liquid.

Dilute with a small volume of ethanol or hexane if necessary to prevent re-solidification in the

waste drum.

Pour into the Non-Halogenated Organic waste container.
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Step 3: Labeling Compliance
Do not use abbreviations like "Me-Myrist."

Standard Label: "Hazardous Waste - Non-Halogenated Organic."

Constituents: List "Methyl Myristelaidate" and any co-solvents (e.g., "Hexane").

Hazard Checkbox: Mark "Irritant" and "Toxic to Aquatic Life" (if applicable on your facility's

tag).

Step 4: Final Storage
Store the waste container in a secondary containment tray to capture potential leaks. Keep the

cap tightly closed to prevent volatile emissions, complying with EPA RCRA regulations (40 CFR

262.15) [3].

Visualizing the Workflow
The following diagram illustrates the decision matrix for disposing of Methyl Myristelaidate,

ensuring compliance with "Prudent Practices in the Laboratory" [4].
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Waste Generation:
Methyl Myristelaidate

Check Physical State
(Solid or Liquid?)

Warm gently (<35°C)
to liquefy
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Dispose in:
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Dispose in:
NON-HALOGENATED Organic Waste

No
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EHS Pickup / Incineration
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Figure 1: Decision tree for the segregation and disposal of Methyl Myristelaidate, prioritizing

the separation of halogenated and non-halogenated streams to minimize disposal costs and

environmental impact.

Emergency Procedures (Spill Response)
In the event of a benchtop spill:

Isolate: Evacuate the immediate area if large quantities (>500mL) are spilled, though this is

rare for this specific standard.

PPE: Wear nitrile gloves and safety goggles.

Contain: Use an inert absorbent (vermiculite or clay cat litter). Do not use paper towels

alone, as fatty esters can wick and remain combustible.

Clean: Wash the surface with a detergent solution (soap and water) to emulsify the lipid

residue. Water alone will not clean the surface and will leave a slip hazard.

Disposal: Place absorbent materials into a sealed bag and label as "Debris contaminated

with Methyl Myristelaidate."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Federal Register :: Ethoxylated Fatty Acid Methyl Esters; Exemption From the
Requirement of a Tolerance [federalregister.gov]

To cite this document: BenchChem. [Standard Operating Procedure: Methyl Myristelaidate
Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151701#methyl-myristelaidate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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